Cas no 2228395-22-8 (N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2228395-22-8
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 6376462
• PubChem ID: 165866982
• Update Time: 2025-10-22

N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2228395-22-8
• EN300-1863014

• Inchi： 1S/C13H15N3/c1-14-13(7-8-13)11-9-15-16(10-11)12-5-3-2-4-6-12/h2-6,9-10,14H,7-8H2,1H3
• InChI Key： DSFAASBRNXBOJL-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Introduction to N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2228395-22-8)

N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228395-22-8, has garnered attention due to its unique structural features and its implications in drug discovery and development. The molecular framework of this compound incorporates a cyclopropane ring, a phenyl group, and a pyrazole moiety, which collectively contribute to its distinct chemical and pharmacological properties.

The cyclopropane ring in N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine is a key structural feature that often influences the compound's reactivity and biological interactions. Cyclopropane rings are known for their high strain energy, which can lead to unique electronic and steric properties. This strain can be exploited to enhance binding affinity or modulate specific biological targets. In contrast, the pyrazole moiety is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry. Pyrazoles have been extensively studied for their potential as pharmacophores in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

The presence of the phenyl group further enhances the complexity of this compound. Phenyl groups are common in pharmaceuticals due to their ability to influence solubility, metabolic stability, and binding interactions with biological targets. The combination of these structural elements—cyclopropane, pyrazole, and phenyl—makes N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like N-methyl-1-(1H-pyrazol-4-y)cyclopropane amine. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These studies suggest that this compound may interact with enzymes and receptors involved in various disease pathways. For instance, preliminary simulations indicate that it could bind to enzymes implicated in inflammation and oxidative stress, which are key mechanisms in conditions such as arthritis and neurodegenerative diseases.

In addition to computational studies, experimental approaches have also been employed to evaluate the pharmacological properties of this compound. In vitro assays have shown that N-methyl-N-(pyrazol[3,4-d]pyrimidin-N(3)-ylmethylidene)cyclopropa-nitrile derivatives exhibit inhibitory activity against certain enzymes. These findings align with the predictions from computational models and highlight the potential of this class of compounds as lead candidates for drug development.

The synthesis of N-methyl-N-(pyrazol[3,4-d]pyrimidin-N(3)-ylmethylidene)cyclopropa-nitrile derivatives has been optimized to enhance yield and purity. Advanced synthetic techniques have been utilized to construct the complex molecular framework efficiently. These methods include multi-step organic synthesis coupled with purification techniques such as column chromatography and recrystallization. The successful synthesis of these derivatives has opened up new avenues for exploring their biological activities.

One particularly intriguing aspect of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The pyrazole moiety is known to possess anti-inflammatory properties, making it a valuable component in the design of novel therapeutics. By targeting key inflammatory mediators, compounds like N-methyl-N-(pyrazol[3,4-d]pyrimidin-N(3)-ylmethylidene)cyclopropa-nitrile derivatives could offer significant therapeutic benefits.

Evidence from preclinical studies suggests that modifications to the pyrazole ring can significantly alter the pharmacological profile of these compounds. For example, introducing specific substituents can enhance binding affinity or alter metabolic stability. These findings underscore the importance of structural optimization in developing effective pharmaceuticals.

The cyclopropane ring also contributes unique properties that may be exploited for therapeutic purposes. Cyclopropanes are known for their ability to engage in favorable non-bonded interactions with biological targets due to their rigid three-membered ring structure. This rigidity can lead to high binding affinity and selectivity, making cyclopropane-containing compounds attractive for drug design.

Recent research has explored the use of cyclopropane derivatives as scaffolds for novel drugs. These studies have demonstrated that cyclopropanes can be incorporated into molecules without compromising overall bioactivity. In fact, some derivatives have shown enhanced potency compared to their non-cyclopropane counterparts due to improved binding interactions with target proteins.

The combination of computational modeling and experimental validation has been instrumental in advancing our understanding of the pharmacological properties of these compounds. By integrating data from both approaches, researchers can gain deeper insights into how structural features influence biological activity.

Future studies will likely focus on further optimizing the synthesis and exploring new applications for these compounds. Advances in synthetic methodologies will enable the preparation of more complex derivatives with tailored properties. Additionally, expanding preclinical investigations will provide a clearer picture of their therapeutic potential across various disease models.

In conclusion, N-methyl-N-(pyrazol[3,4-d]pyrimidin-N(3)-ylmethylidene)cyclopropa-nitrile derivatives represent a promising class of compounds with significant potential in pharmaceutical development. Their unique structural features—cyclopropane ring, pyrazole moiety, and phenyl group—make them attractive candidates for further exploration.